5-Isopropoxy-2-methylphenol
Overview
Description
5-Isopropoxy-2-methylphenol, also known as thymol is a natural phenol derivative that is commonly found in thyme oil. It has a wide range of applications in the field of scientific research due to its potent antimicrobial, antifungal, and antioxidant properties.
Scientific Research Applications
Antimicrobial Agent
5-Isopropoxy-2-methylphenol exhibits potent antibacterial and antifungal properties, making it a valuable compound in the development of new antimicrobial agents . Its efficacy against a variety of pathogens can be harnessed in pharmaceuticals and as a preservative in food and cosmetic products.
Food Industry Preservative
Due to its flavoring and antimicrobial activities, 5-Isopropoxy-2-methylphenol is proposed as a natural food preservative . It’s recognized as safe by the Federal Drug Administration and is used in a wide range of food products, including baked goods and beverages .
Cosmetic Ingredient
This compound is also used as a fragrance ingredient in cosmetic formulations. Its pleasant scent and safety profile make it suitable for use in perfumes, lotions, and other personal care products .
Antioxidant Properties
5-Isopropoxy-2-methylphenol has demonstrated antioxidant capabilities, which are beneficial in preventing oxidative stress-related damage in biological systems. This property is particularly useful in skincare products to protect the skin from environmental aggressors .
Anticarcinogenic Potential
Research suggests that 5-Isopropoxy-2-methylphenol may possess anticarcinogenic properties , offering a potential avenue for cancer prevention or treatment. Its ability to inhibit the growth of cancer cells is a significant area of interest in oncological research .
Antiviral Activity
The compound has shown promise in antiviral applications, with studies indicating its effectiveness against certain viruses. This could lead to its use in the development of antiviral drugs or treatments .
Disinfectant and Fungicide
5-Isopropoxy-2-methylphenol’s antimicrobial properties extend to its use as a disinfectant and fungicide . It can be used in cleaning products and sanitizers to maintain hygiene in various settings .
Analytical Chemistry
In analytical chemistry, 5-Isopropoxy-2-methylphenol can be used as a reference compound due to its well-characterized spectral and nonlinear optical (NLO) properties. It serves as a standard in various spectroscopic and chromatographic analyses .
properties
IUPAC Name |
2-methyl-5-propan-2-yloxyphenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O2/c1-7(2)12-9-5-4-8(3)10(11)6-9/h4-7,11H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FRIHECHBOYPTBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(C)C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60739405 |
Source
|
| Record name | 2-Methyl-5-[(propan-2-yl)oxy]phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60739405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Isopropoxy-2-methylphenol | |
CAS RN |
918445-11-1 |
Source
|
| Record name | 2-Methyl-5-[(propan-2-yl)oxy]phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60739405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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